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Compound of Interest

Compound Name: Diphenamid

Cat. No.: B1670725 Get Quote

This guide provides a detailed overview of the solubility of Diphenamid in water and various

organic solvents, designed for researchers, scientists, and professionals in drug development.

It includes quantitative solubility data, experimental protocols for solubility determination, and

visualizations of relevant processes.

Diphenamid: An Overview
Diphenamid (N,N-Dimethyl-2,2-diphenylacetamide) is a selective, pre-emergent herbicide

used to control annual grasses and some broad-leaved weeds in a variety of crops, turf, and

ornamentals.[1] Its efficacy and environmental fate are significantly influenced by its solubility in

different media. Understanding its solubility is crucial for formulation development,

environmental impact assessment, and toxicological studies.

Chemical Structure:

IUPAC Name: N,N-dimethyl-2,2-diphenylacetamide[2]

CAS Registry Number: 957-51-7[3]

Molecular Formula: C₁₆H₁₇NO[2][3]

Molecular Weight: 239.31 g/mol

Quantitative Solubility Data
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The solubility of Diphenamid has been determined in water and several organic solvents. The

following tables summarize the available quantitative data for easy comparison.

Table 1: Solubility of Diphenamid in Water
Temperature (°C) Solubility (g/L) Solubility (mg/L) Source

25 0.26 260

25 Not specified 239.9

27 0.26 (0.026 g/100 mL) 260

Table 2: Solubility of Diphenamid in Organic Solvents
Solvent

Temperature
(°C)

Solubility (
g/100 mL)

Solubility (g/L) Source

Acetone 27 18.9 189

Acetone 20 Not specified
189,000 (189

g/L)

N,N-

Dimethylformami

de (DMF)

27 16.5 165

Phenyl

Cellosolve
27 32.0 320

Xylene 27 5.01 50.1

Xylene 20 Not specified 50,000 (50 g/L)

Note: There appears to be a discrepancy in the reported solubility in acetone and xylene from

different sources, which may be due to different experimental conditions or reporting units (e.g.,

mg/L vs. g/L). The data is presented as found in the cited sources.

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of Diphenamid
were not found in the literature, this section outlines general and widely accepted
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methodologies for determining the solubility of chemical compounds like herbicides in both

aqueous and organic solvents.

General Method for Determining Solubility in Organic
Solvents
A common laboratory method to determine the solubility of a substance in an organic solvent

involves the following steps:

Weighing the Solute: Accurately weigh a specific mass of the compound (e.g., Diphenamid)

and place it into a test tube or vial.

Solvent Addition: Measure a volume of the desired organic solvent using a burette for

precision.

Dissolution: Gradually add the solvent to the test tube containing the solute.

Agitation: Vigorously shake or stir the mixture after each addition of solvent to facilitate

dissolution.

Incremental Addition: If the solute does not completely dissolve, continue to add small,

measured volumes of the solvent, with agitation, until complete dissolution is observed.

Endpoint Determination: The point at which the solid is completely dissolved marks the

saturation point.

Calculation: The total volume of the solvent required to dissolve the initial mass of the solute

is recorded. The solubility is then calculated and can be expressed in units such as g/L or

mg/mL.

For more rigorous and automated determinations, especially for poorly soluble compounds,

techniques like the shake-flask method followed by analytical quantification (e.g., HPLC, GC)

are employed.

Standard "Shake-Flask" Method for Water Solubility
(OECD 105)
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The shake-flask method is a standard protocol for determining the water solubility of

substances with solubilities greater than 10⁻² g/L.

Preparation of a Saturated Solution: An excess amount of the test substance is added to a

known volume of water in a vessel.

Equilibration: The vessel is agitated at a controlled temperature for a sufficient period to

allow the system to reach equilibrium. A preliminary test is often conducted to determine the

time required to reach equilibrium (e.g., allowing 24 hours).

Phase Separation: Once equilibrium is reached, the mixture is allowed to stand at the test

temperature to allow for the separation of undissolved solid. Centrifugation may be used to

facilitate this separation.

Sampling and Analysis: A sample of the clear, saturated aqueous solution is carefully

withdrawn.

Concentration Determination: The concentration of the substance in the aqueous sample is

determined using a suitable analytical method, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC). The analytical method for Diphenamid residue

determination often involves extraction with a solvent like acetone, cleanup on columns, and

subsequent determination by GC with a flame ionization detector.

Visualizations
The following diagrams illustrate a general workflow for solubility determination and the

environmental fate of Diphenamid.
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Caption: General workflow for determining the solubility of a compound.
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Diphenamid Applied to Soil
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Caption: Environmental fate of Diphenamid in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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